![molecular formula C13H19FN2O2S B1451378 1-[4-(Ethylsulphonyl)-2-fluorophenyl]-3-methylpiperazine CAS No. 1000339-75-2](/img/structure/B1451378.png)
1-[4-(Ethylsulphonyl)-2-fluorophenyl]-3-methylpiperazine
Overview
Description
1-[4-(Ethylsulphonyl)-2-fluorophenyl]-3-methylpiperazine (1-ESFP) is an important synthetic compound used in various scientific research applications. It is a fluorinated derivative of piperazine, which is a heterocyclic compound consisting of six-membered rings of five carbon atoms and one nitrogen atom. 1-ESFP is widely used in organic synthesis, medicinal chemistry, and other scientific research applications due to its unique properties and advantageous features.
Scientific Research Applications
Agrochemicals
This compound serves as an important organic intermediate in the agrochemical industry. It can be utilized in the synthesis of pesticides and herbicides . The presence of the sulphonyl and fluorophenyl groups may contribute to the compound’s activity against a broad spectrum of agricultural pests. Additionally, its potential role as a surfactant can enhance the efficacy of agrochemical formulations, increasing the foliar uptake of active ingredients .
Pharmaceuticals
In pharmaceutical research, 1-[4-(Ethylsulphonyl)-2-fluorophenyl]-3-methylpiperazine could be explored for its medicinal chemistry applications. Its structural features suggest it could be a precursor in the synthesis of novel pharmacophores . The molecule could be a key intermediate in creating new drugs with potential antidepressant, antipsychotic, or anti-inflammatory properties, given the relevance of piperazine derivatives in these therapeutic areas .
Dyestuff Industry
The compound’s chemical structure indicates potential use in the dyestuff industry . It could be involved in the synthesis of complex dyes, particularly those requiring a sulphonyl group for binding to textiles or other materials . Its application could extend to creating dyes with unique properties, such as improved fastness or novel color spectra .
High-Pressure Homogenization
In the field of material science , especially concerning pharmaceuticals, this compound could be used in high-pressure homogenization processes. Its robust structure might withstand the extreme conditions of homogenization, leading to the development of nanoemulsions or nanoparticles that can be used for drug delivery systems .
properties
IUPAC Name |
1-(4-ethylsulfonyl-2-fluorophenyl)-3-methylpiperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19FN2O2S/c1-3-19(17,18)11-4-5-13(12(14)8-11)16-7-6-15-10(2)9-16/h4-5,8,10,15H,3,6-7,9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QLOVVGFUELASSZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC(=C(C=C1)N2CCNC(C2)C)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19FN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201205075 |
Source
|
| Record name | 1-[4-(Ethylsulfonyl)-2-fluorophenyl]-3-methylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201205075 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1000339-75-2 |
Source
|
| Record name | 1-[4-(Ethylsulfonyl)-2-fluorophenyl]-3-methylpiperazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1000339-75-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[4-(Ethylsulfonyl)-2-fluorophenyl]-3-methylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201205075 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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